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Compound of Interest

Compound Name:
3-Amino-2-hydroxy-5-

nitrobenzenesulfonic acid

Cat. No.: B1275784 Get Quote

An In-depth Technical Guide to 3-Amino-2-hydroxy-5-nitrobenzenesulfonic Acid

Abstract
This technical guide provides a comprehensive overview of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid (CAS No. 96-67-3), a versatile aromatic sulfonic acid. It details the

compound's chemical and physical properties, synthesis methodologies, and diverse

applications across various industries. The document is intended for researchers, scientists,

and professionals in drug development, offering in-depth information on its utility as a chemical

intermediate and its potential biological activities. All quantitative data is summarized in

structured tables, and key processes are visualized through diagrams to facilitate

understanding.

Chemical and Physical Properties
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is an organic compound characterized by

the presence of amino, hydroxyl, nitro, and sulfonic acid functional groups attached to a

benzene ring.[1] These groups contribute to its unique reactivity and wide range of applications.

[1] The compound typically appears as a light yellow to dark green crystalline powder.[1] It

exhibits good solubility in water and ethanol.[2]

Table 1: Physical and Chemical Properties of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic
acid
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Property Value Source

IUPAC Name
3-amino-2-hydroxy-5-

nitrobenzenesulfonic acid
[1]

Synonyms

2-Amino-4-nitrophenol-6-

sulfonic acid, 4-Nitro-2-

aminophenol-6-sulfonic acid,

Sullanilic Acid

[1][3][4]

CAS Number 96-67-3 [1][4][5]

Molecular Formula C₆H₆N₂O₆S [1][3][4][5]

Molecular Weight 234.19 g/mol [1][5]

Appearance
Light yellow to dark green

crystalline powder
[1]

Melting Point 285 °C [4]

Density 1.877 g/cm³ [4]

Water Solubility 0.1-0.5 g/100 mL at 21.5 °C [4]

Purity ≥96% to ≥99% [2][3][5]

InChI

InChI=1S/C6H6N2O6S/c7-4-1-

3(8(10)11)2-

5(6(4)9)15(12,13,14)/h1-

2,9H,7H2,(H,12,13,14)

[1]

SMILES
C1=C(C=C(C(=C1N)O)S(=O)

(=O)O)--INVALID-LINK--[O-]
[1]

Synthesis
The industrial synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid can be achieved

through a multi-step process involving nitration and sulfonation.[1] A common pathway starts

with 2-aminophenol, which undergoes nitration to introduce a nitro group at the 5-position,

followed by sulfonation at the 3-position.[1] Another efficient method is the nitrobenzene
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sulfonation pathway, which utilizes electrophilic aromatic substitution with sulfur trioxide as the

primary electrophile.[1]

A patented method describes a one-pot synthesis where ortho-aminophenol is first reacted with

sulfuric acid for sulfonation, followed by the addition of nitric acid or a nitrate salt to the reaction

mixture for nitration, yielding 3-amino-4-hydroxy-5-nitrobenzenesulfonic acid.[6] This approach

is noted for its shorter reaction route and avoidance of environmentally harmful iron powder

reduction methods.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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